Cas no 1000339-57-0 (3-Methyl-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Methyl-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1000339-57-0
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD08741405
• CID: 1124254
• PubChem ID: 26985619
• Update Time: 2025-04-20

3-Methyl-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-methyl-5-(trifluoromethoxy)phenyl]acetic acid
• 3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETIC ACID
• 2-(3-Methyl-5-(trifluoromethoxy)phenyl)aceticacid
• AKOS015956862
• 2-(3-Methyl-5-(trifluoromethoxy)phenyl)acetic acid
• VEEJCMLHVUBOPJ-UHFFFAOYSA-N
• MFCD08741405
• JS-4609
• 1000339-57-0
• 3-Methyl-5-(trifluoromethoxy)phenylacetic acid

• MDL： MFCD08741405
• Inchi： 1S/C10H9F3O3/c1-6-2-7(5-9(14)15)4-8(3-6)16-10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： VEEJCMLHVUBOPJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=C(C=1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų